Cas no 615568-10-0 (Benzo[d][1,2,3]thiadiazol-5-ylmethanol)

• Product Name: Benzo[d][1,2,3]thiadiazol-5-ylmethanol
• CAS No: 615568-10-0
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 1031274
• PubChem ID: 21873619
• Update Time: 2025-04-20

Benzo[d][1,2,3]thiadiazol-5-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzo[d][1,2,3]thiadiazol-5-ylmethanol
• 1,2,3-Benzothiadiazol-5-ylmethanol
• 1,2,3-Benzothiadiazole-5-methanol
• VCEGXPUFHUAMCE-UHFFFAOYSA-N
• 615568-10-0
• A843317
• benzothiadiazol-5-ylmethanol
• benzo[1,2,3]thiadiazol-5-yl-methanol
• J-519719
• (1,2,3-Benzothiadiazol-5-yl)methanol
• DTXSID60619192
• SCHEMBL3205606
• DA-04398
• A843316

• Inchi： 1S/C7H6N2OS/c10-4-5-1-2-7-6(3-5)8-9-11-7/h1-3,10H,4H2
• InChI Key： VCEGXPUFHUAMCE-UHFFFAOYSA-N
• SMILES： S1C2C=CC(CO)=CC=2N=N1

Computed Properties

• Exact Mass: 166.02008399g/mol
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles